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Introduction

ISPA-28 is a potent and specific antagonist of the Plasmodial Surface Anion Channel (PSAC),
a crucial nutrient acquisition pathway for the malaria parasite, Plasmodium falciparum. This
small molecule directly and reversibly binds to the CLAG3 protein, a key component of the
PSAC, thereby blocking the uptake of essential solutes by the parasite-infected erythrocyte.[1]
[2] ISPA-28 exhibits strain-specific activity, with significantly higher potency against the Dd2
strain compared to the HB3 strain, making it a valuable tool for studying PSAC biology and for
the development of novel antimalarial drugs.[2][3]

These application notes provide detailed protocols for utilizing ISPA-28 in various cell-based
assays to characterize its inhibitory activity and to investigate the function of the PSAC in P.
falciparum.

Mechanism of Action of ISPA-28

ISPA-28 acts by directly blocking the PSAC, which is formed by the CLAGS3 protein and other
associated proteins at the membrane of infected erythrocytes. This channel is essential for the
uptake of a wide range of solutes, including anions, amino acids, and other small organic
molecules necessary for the parasite's intracellular growth and replication. By inhibiting PSAC,
ISPA-28 effectively starves the parasite of these vital nutrients, leading to growth inhibition.
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Mechanism of Action of ISPA-28
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Osmotic Lysis Assay Workflow
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Parasite Growth Inhibition Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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